5-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethoxy)-2-(4-fluorobenzyl)-3,4-dihydroisoquinolin-1(2H)-one

• IUPAC Name: 5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethoxy]-2-[(4-fluorophenyl)methyl]-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C27H25FN2O3/c28-21-12-10-19(11-13-21)17-29-16-14-22-23(27(29)32)7-3-9-25(22)33-18-26(31)30-15-4-6-20-5-1-2-8-24(20)30/h1-3,5,7-13H,4,6,14-18H2
• InChI Key: RBTXDMRBKOYYFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)COC3=CC=CC4=C3CCN(C4=O)CC5=CC=C(C=C5)F
• Molecular Formula: C27H25FN2O3
• Molecular Weight: 444.5 g/mol
• CAS No.: 850905-90-7

Description

5-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethoxy)-2-(4-fluorobenzyl)-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C27H25FN2O3 and its molecular weight is 444.506. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

One area of application is in the synthesis of heterocyclic compounds. For instance, Kametani et al. (1972) demonstrated an alternative synthesis pathway for "Isocularine" through an intramolecular Ullmann reaction, highlighting the compound's role in the development of complex heterocyclic structures (Kametani, Fukumoto, & Fujihara, 1972).

Fluorinated Compounds in Organic Synthesis

The compound also finds application in the synthesis and transformation of fluorinated compounds. Novikov et al. (2005) explored the 1,3-dipolar cycloaddition of difluoro-substituted azomethine ylides, yielding fluoro-substituted derivatives that demonstrate the compound's utility in introducing fluorine atoms into organic molecules, which is significant for pharmaceutical chemistry (Novikov, Khlebnikov, Shevchenko, Kostikov, & Vidović, 2005).

Imaging and Diagnostic Applications

In the field of medical diagnostics, Dehdashti et al. (2013) evaluated the safety and potential of a cellular proliferative marker, 18F-ISO-1, which shares structural similarities, for imaging tumor proliferation in patients with malignant neoplasms via PET imaging. This study underscores the compound's role in the development of novel imaging agents that can assist in the diagnosis and monitoring of cancer (Dehdashti, Laforest, Gao, Shoghi, Aft, Nussenbaum, Kreisel, Bartlett, Cashen, Wagner-Johnson, & Mach, 2013).

Material Science and Fluorescence Studies

Gao et al. (2016) synthesized tetranuclear rare-earth complexes with fluorescence properties using a derivative, highlighting its use in the development of materials with potential applications in optoelectronics and fluorescence microscopy (Gao, Jiang, Wang, Wang, Zhang, & Cui, 2016).